2-(4-(3-acetylphenylsulfonamido)phenyl)-N,N-dimethylacetamide

• IUPAC Name: 2-[4-[(3-acetylphenyl)sulfonylamino]phenyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C18H20N2O4S/c1-13(21)15-5-4-6-17(12-15)25(23,24)19-16-9-7-14(8-10-16)11-18(22)20(2)3/h4-10,12,19H,11H2,1-3H3
• InChI Key: FESZPIAMEWGQSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)N(C)C
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

The compound “2-(4-(3-acetylphenylsulfonamido)phenyl)-N,N-dimethylacetamide” is a complex organic molecule. It contains an acetylphenylsulfonamido group and a dimethylacetamide group, both attached to a phenyl ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the phenyl rings. The electron-withdrawing nature of the sulfonamide group might cause it to have a slight negative charge.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution or nucleophilic substitution, depending on the reaction conditions.

Scientific Research Applications

Synthesis and Characterization

• Sulfonyl Derivatives Synthesis : Research by Cremlyn and Pannell on sulfonyl derivatives of phenoxyacetamide revealed methods for synthesizing sulfonamide and sulfonohydrazide compounds, which are related to the chemical structure of interest. These methods involve reactions with chlorosulfonic acid and could be applicable to synthesizing similar compounds (Cremlyn & Pannell, 1978).

Biological Activity and Applications

• Antimicrobial Evaluation : Darwish et al. synthesized heterocyclic compounds incorporating a sulfamoyl moiety, which showed promising antimicrobial activities. This indicates the potential of sulfonamide-based compounds for use as antimicrobial agents, which could extend to similar compounds like 2-(4-(3-acetylphenylsulfonamido)phenyl)-N,N-dimethylacetamide (Darwish et al., 2014).
• Anti-inflammatory and Antimicrobial Properties : A study by Keche et al. on novel pyrazole derivatives bearing urea, thiourea, and sulfonamide moieties demonstrated promising anti-inflammatory and antimicrobial activities. These findings suggest that compounds with sulfonamide groups may have significant biological activities (Keche et al., 2012).

Structural and Chemical Studies

• Molecular Conformation and Architecture : Research by Fernandes et al. focused on the structural analysis of arylsulfonamide derivatives, including their molecular conformation and crystal assembly. This type of study is crucial for understanding how slight modifications in chemical structure, such as chloro substitutions, can affect molecular properties and potential applications (Fernandes et al., 2011).

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties. Its potential biological activity could also be explored, given the biological relevance of similar compounds.